2-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide

• IUPAC Name: 1-(1,3-benzodioxole-5-carbonylamino)-3-(4-chlorophenyl)urea
• InChI: InChI=1S/C15H12ClN3O4/c16-10-2-4-11(5-3-10)17-15(21)19-18-14(20)9-1-6-12-13(7-9)23-8-22-12/h1-7H,8H2,(H,18,20)(H2,17,19,21)
• InChI Key: HNTRUBDIXVNPDI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NNC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3O4
• Molecular Weight: 333.72 g/mol

Description

2-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide, also known as BCDMH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide is not fully understood, but it is believed to involve the inhibition of enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. By inhibiting topoisomerase II, this compound can cause DNA damage and induce cell death in cancer cells. This compound has also been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in regulating pH balance in the body.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases and pain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide in lab experiments is its high purity and stability, which makes it easy to handle and store. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide. One area of focus is the development of this compound-based materials with unique properties, such as improved mechanical strength or electrical conductivity. Another area of focus is the investigation of this compound as a potential therapeutic agent for the treatment of cancer and other diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

2-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide is synthesized through a reaction between 4-chlorobenzhydrazide and 2-(1,3-benzodioxol-5-yl)acetic acid. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through recrystallization to obtain this compound in a high yield and purity.

Scientific Research Applications

2-(1,3-benzodioxol-5-ylcarbonyl)-N-(4-chlorophenyl)hydrazinecarboxamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential antitumor agent due to its ability to inhibit the growth of cancer cells. In biochemistry, this compound has been used as a tool to study the mechanism of action of enzymes and proteins. In materials science, this compound has been explored as a potential building block for the synthesis of novel materials with unique properties.